Cas no 2034634-18-7 (N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide
• CAS No: 2034634-18-7
• MF: C₁₃H₁₁F₂N₃O₂
• MW: 279.242149591446
• CID: 5554101
• PubChem ID: 91816254
• Update Time: 2025-06-08

N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034634-18-7
• F6494-0756
• AKOS025321349
• N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide

• Inchi： 1S/C13H11F2N3O2/c1-2-20-12-6-11(16-7-17-12)13(19)18-8-3-4-9(14)10(15)5-8/h3-7H,2H2,1H3,(H,18,19)
• InChI Key： CKJGZYCLQWBTLE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C1C=C(N=CN=1)OCC)=O)F

Computed Properties

• Exact Mass: 279.08193293g/mol
• Monoisotopic Mass: 279.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.1Ų

Additional information on N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide

N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide (CAS No. 2034634-18-7): An Emerging Compound in Pharmaceutical Research

N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide (CAS No. 2034634-18-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and features a distinctive 3,4-difluorophenyl substituent and an ethoxy group, which contribute to its pharmacological properties.

The molecular formula of N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide is C₁₅H₁₂F₂N₂O₂, with a molecular weight of approximately 290.26 g/mol. The compound's structure includes a pyrimidine ring, which is a common scaffold in many bioactive molecules due to its ability to interact with various biological targets. The presence of the difluorophenyl and ethoxy groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the biological activities of N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide. One of the most promising areas of investigation is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide has also demonstrated potential as an anticancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These results highlight the compound's potential for further development as an anticancer drug.

The pharmacokinetic profile of N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide has also been extensively studied. Research indicates that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. Additionally, the compound shows low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

In terms of safety and toxicity, preliminary studies have shown that N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide is well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and any potential side effects. Ongoing clinical trials are currently evaluating the efficacy and safety of this compound in various disease models.

The synthesis of N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide involves a series of well-established chemical reactions. The key steps include the formation of the pyrimidine ring through a condensation reaction followed by the introduction of the difluorophenyl and ethoxy substituents. The synthetic route is highly efficient and scalable, making it feasible for large-scale production if the compound progresses to commercialization.

In conclusion, N-(3,4-difluorophenyl)-6-ethoxypyrimidine-4-carboxamide (CAS No. 2034634-18-7) represents a promising candidate in pharmaceutical research with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further development. As research continues to advance, this compound may pave the way for new therapeutic options in the near future.